Cas no 61468-77-7 (Inosine, 6-S-methyl-6-thio-, monohydrate)

• Product Name: Inosine, 6-S-methyl-6-thio-, monohydrate
• CAS No: 61468-77-7
• MF: C₁₁H₁₆N₄O₅S
• MW: 316.333540916443
• CID: 478196
• PubChem ID: 21118760
• Update Time: 2025-04-19

Inosine, 6-S-methyl-6-thio-, monohydrate Chemical and Physical Properties

Names and Identifiers

• Inosine, 6-S-methyl-6-thio-, monohydrate
• (2R,3S,4R,5R)-2-(hydroxymethyl)-5-(6-methylsulfanylpurin-9-yl)oxolane-3,4-diol,hydrate
• DTXSID00610880
• 61468-77-7
• 6-(Methylsulfanyl)-9-beta-D-ribofuranosyl-9H-purine--water (1/1)

• Inchi： 1S/C11H14N4O4S.H2O/c1-20-10-6-9(12-3-13-10)15(4-14-6)11-8(18)7(17)5(2-16)19-11;/h3-5,7-8,11,16-18H,2H2,1H3;1H2/t5-,7-,8-,11-;/m1./s1
• InChI Key： DBJNGORDTSVFFQ-YCSZXMBFSA-N
• SMILES： S(C)C1C2=C(N=CN=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O.O

Computed Properties

• Exact Mass: 316.08428
• Monoisotopic Mass: 316.08414080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 140Ų

Experimental Properties

• PSA: 145.02